Cas no 1805123-03-8 (4,6-Dibromo-2,3-difluorobenzamide)

• Product Name: 4,6-Dibromo-2,3-difluorobenzamide
• CAS No: 1805123-03-8
• MF: C₇H₃Br₂F₂NO
• MW: 314.909627199173
• CID: 4974725
• Update Time: 2025-07-27

4,6-Dibromo-2,3-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2,3-difluorobenzamide

• Inchi： 1S/C7H3Br2F2NO/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H2,12,13)
• InChI Key： AZPMCMLDSLHYHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C(N)=O)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Additional information on 4,6-Dibromo-2,3-difluorobenzamide

Professional Introduction to 4,6-Dibromo-2,3-difluorobenzamide (CAS No. 1805123-03-8)

4,6-Dibromo-2,3-difluorobenzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805123-03-8, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of 4,6-Dibromo-2,3-difluorobenzamide, including its bromine and fluorine substituents, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The significance of this compound lies in its ability to interact with biological targets in a manner that could lead to the development of new drugs. Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The presence of both bromine and fluorine atoms in 4,6-Dibromo-2,3-difluorobenzamide makes it an intriguing candidate for further exploration.

In the context of contemporary research, 4,6-Dibromo-2,3-difluorobenzamide has been investigated for its potential applications in the treatment of various diseases. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory responses. The bromine and fluorine atoms play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The synthesis of 4,6-Dibromo-2,3-difluorobenzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a benzamide core, followed by the introduction of bromine and fluorine substituents at specific positions. This synthetic route underscores the importance of precision and control in pharmaceutical chemistry.

One of the most compelling aspects of 4,6-Dibromo-2,3-difluorobenzamide is its versatility in drug design. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For example, modifications at the amide group can alter the solubility and bioavailability of the compound, making it more suitable for therapeutic use. Such modifications are often guided by computational modeling and experimental data.

The pharmacological profile of 4,6-Dibromo-2,3-difluorobenzamide has been extensively studied in vitro and in vivo. Preclinical trials have shown that it exhibits promising activity against several disease models. These findings have prompted further investigation into its potential as a therapeutic agent. The compound's ability to modulate biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted treatments.

The role of halogenated aromatic compounds like 4,6-Dibromo-2,3-difluorobenzamide in modern drug discovery cannot be overstated. Their unique structural features enable them to interact with biological targets in ways that traditional non-halogenated compounds cannot. This has led to a surge in interest among researchers who are seeking innovative solutions to complex medical challenges.

In conclusion, 4,6-Dibromo-2,3-difluorobenzamide (CAS No. 1805123-03-8) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and biological activity make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.